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The journey to understanding Valine-5-Angiotensin II is a story of independent discoveries, international collaboration, and the

relentless pursuit of the root causes of hypertension.

Early Foundations
The conceptual groundwork was laid in the 19th century. In 1898, Robert Tigerstedt and his student Per Bergman at the

Karolinska Institute discovered that extracts from rabbit kidneys contained a pressor agent, which they named "renin".[1][2][3]

However, the significance of this finding remained largely dormant for several decades. The field was reinvigorated in 1934

when Harry Goldblatt induced persistent hypertension in dogs by constricting the renal artery, definitively linking the kidney to

blood pressure control.[1][3]

A Tale of Two Discoveries
Goldblatt's work sparked a race to isolate the hypertensive agent. Around 1939, two groups, working independently,

converged on the same discovery.[1][4][5]

In Indianapolis, Dr. Irvine Page and his colleagues at the Eli Lilly Laboratories demonstrated that renin was an enzyme that

acted on a plasma substrate to produce a vasoconstrictor substance they named "angiotonin".[4][6][7]

Simultaneously, in Buenos Aires, Argentina, Dr. Eduardo Braun-Menéndez and his team made the same fundamental

discovery, naming the active substance "hypertensin".[1][4]

Both teams had identified the same biological activity: renin acted on a plasma globulin (now known as angiotensinogen) to

produce a potent, short-acting pressor peptide.[1][4]

An International Compromise: The Birth of "Angiotensin"
For years, the dual nomenclature of "angiotonin" and "hypertensin" persisted in the scientific literature. In a remarkable act of

scientific collaboration, Irvine Page and Eduardo Braun-Menéndez met and, in 1958, agreed to merge the names.[1][4][5]

They combined Page's "angio" (referring to blood vessels) with Braun-Menéndez's "tensin" (referring to pressure), creating the

unified and now universally accepted term, angiotensin.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12824114#bc-rfq
https://www.ahajournals.org/doi/10.1161/hy1201.101214
https://en.wikipedia.org/wiki/Discovery_and_development_of_angiotensin_receptor_blockers
https://www.researchgate.net/publication/11605029_History_About_the_Discovery_of_the_Renin-Angiotensin_System
https://www.ahajournals.org/doi/10.1161/hy1201.101214
https://www.researchgate.net/publication/11605029_History_About_the_Discovery_of_the_Renin-Angiotensin_System
https://www.ahajournals.org/doi/10.1161/hy1201.101214
https://www.researchgate.net/publication/269772500_History_of_the_renin-angiotensin_system_Great_men_a_great_finding
https://pubmed.ncbi.nlm.nih.gov/30798942/
https://www.researchgate.net/publication/269772500_History_of_the_renin-angiotensin_system_Great_men_a_great_finding
https://pubmed.ncbi.nlm.nih.gov/8145444/
https://hekint.org/2020/02/13/irvine-h-page-m-d-1901-1991/
https://www.ahajournals.org/doi/10.1161/hy1201.101214
https://www.researchgate.net/publication/269772500_History_of_the_renin-angiotensin_system_Great_men_a_great_finding
https://www.ahajournals.org/doi/10.1161/hy1201.101214
https://www.researchgate.net/publication/269772500_History_of_the_renin-angiotensin_system_Great_men_a_great_finding
https://www.ahajournals.org/doi/10.1161/hy1201.101214
https://www.researchgate.net/publication/269772500_History_of_the_renin-angiotensin_system_Great_men_a_great_finding
https://pubmed.ncbi.nlm.nih.gov/30798942/
https://www.researchgate.net/publication/269772500_History_of_the_renin-angiotensin_system_Great_men_a_great_finding
https://pubmed.ncbi.nlm.nih.gov/30798942/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12824114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Researcher(s) Institution Key Contribution Original Term

Robert Tigerstedt & Per

Bergman
Karolinska Institute

Discovery of a renal pressor

substance.
Renin

Harry Goldblatt Western Reserve University

Induced experimental

hypertension via renal artery

constriction.

N/A

Irvine Page et al. Eli Lilly Laboratories

Identified the pressor

substance produced by renin's

action.

Angiotonin

Eduardo Braun-Menéndez et

al.
University of Buenos Aires

Independently identified the

same pressor substance.
Hypertensin

Chapter 2: Unraveling the Cascade: The Discovery of Two
Angiotensins
The initial discovery of angiotensin was only the first step. A deeper understanding of the system came from the crucial work

of Dr. Leonard T. Skeggs and his team at the Cleveland Veterans Administration Hospital.

A Serendipitous Finding
In the 1950s, while working to purify what was then understood as a single entity, Skeggs' group made a critical observation.

They found that the product of renin's action on its substrate was not the final, active molecule. Instead, they identified two

distinct forms of angiotensin.[8][9]

Angiotensin I: A biologically inactive decapeptide (a peptide with ten amino acids).[8]

Angiotensin II: A highly active octapeptide (an eight-amino-acid peptide), which was the true pressor agent.[8]

This finding transformed the understanding of the RAS, revealing it to be a multi-step enzymatic cascade.

The Role of the Lungs and Angiotensin-Converting Enzyme (ACE)
Skeggs and his colleagues further discovered that the conversion of the inactive Angiotensin I to the active Angiotensin II was

facilitated by a "converting enzyme".[8][10] They noted this conversion was particularly efficient as blood passed through the

lungs, correctly identifying the pulmonary circulation as a major site for this enzymatic activity.[11][12] This enzyme was later

named Angiotensin-Converting Enzyme (ACE).[12][13]

The elucidation of this two-step process was a monumental leap forward, providing new targets for therapeutic intervention.

The structure of both peptides was quickly determined, and Angiotensin II was successfully synthesized within a year, making

large quantities available for research.[8]

Chapter 3: Molecular Profile of Valine-5-Angiotensin II
Primary Structure
Valine-5-Angiotensin II, also known as bovine Angiotensin II, is an octapeptide with the following amino acid sequence[14][15]:
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Asp-Arg-Val-Tyr-Val-His-Pro-Phe

The key distinction from human Angiotensin II is the amino acid at position 5. The bovine form contains Valine, while the

human form contains Isoleucine.[16] Despite this difference, Valine-5-Angiotensin II has the same fundamental biological and

immunoreactive properties as the human form and is a potent agonist of the angiotensin receptors.[14][17]

The Renin-Angiotensin System (RAS) Pathway
Angiotensin II is not stored pre-formed but is produced on demand through the enzymatic cascade of the RAS. This system is

a primary regulator of blood pressure and extracellular fluid volume.[11][12]

The process begins when the kidneys release the enzyme renin in response to signals such as low blood pressure, reduced

sodium delivery to the distal tubules, or sympathetic nerve activation.[12][18]
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Caption: The Renin-Angiotensin System (RAS) enzymatic cascade.

Chapter 4: Mechanism of Action: The AT₁ Receptor and Downstream
Signaling
The vast majority of the physiological effects of Angiotensin II are mediated by its interaction with the Angiotensin II Type 1

(AT₁) receptor.[19][20] The AT₁ receptor is a G-protein-coupled receptor (GPCR) found in numerous tissues, including

vascular smooth muscle, the heart, kidneys, adrenal glands, and the brain.[13][19]
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AT₁ Receptor Signaling Cascade
Binding of Ang II to the AT₁ receptor initiates a complex, multiphasic series of intracellular signaling events.[21]

G-Protein Activation: The Ang II-AT₁ receptor complex couples primarily to heterotrimeric G-proteins of the Gαq/11 and

Gα12/13 families.[19][22]

Phospholipase C (PLC) Activation: Gαq activation stimulates PLC, which then hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP₂).[19]

Second Messenger Generation: This hydrolysis generates two key second messengers: inositol 1,4,5-trisphosphate (IP₃)

and diacylglycerol (DAG).[19]

Calcium Mobilization: IP₃ binds to its receptors on the sarcoplasmic reticulum, triggering the rapid release of stored Ca²⁺

into the cytoplasm. This sharp increase in intracellular calcium is a primary driver of acute cellular responses like smooth

muscle contraction.[19][21]

Protein Kinase C (PKC) Activation: DAG, along with the increased Ca²⁺, activates Protein Kinase C (PKC). PKC activation

is involved in both acute responses and longer-term effects like cell growth and gene expression.[21][23]

Tyrosine Kinase Pathway Activation: Ang II also stimulates numerous tyrosine kinases, sharing signaling pathways with

growth factors. This includes the transactivation of the Epidermal Growth Factor Receptor (EGFR) and activation of the

MAP kinase (ERK1/2) and JAK/STAT pathways, which are crucial for mediating cellular hypertrophy, proliferation, and

inflammation.[19][20][21]
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Caption: Simplified AT1 Receptor signaling pathway.
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Chapter 5: Physiological and Pathophysiological Roles
The activation of AT₁ receptors by Angiotensin II orchestrates a powerful suite of physiological responses designed to increase

blood pressure and conserve body fluid.[11][24] While essential for homeostasis, chronic overactivity of this system is a

cornerstone of cardiovascular disease.[19][25]

Summary of Key Physiological Effects
Effect Target Organ/Tissue Mechanism Result

Vasoconstriction Arteriolar Smooth Muscle

Direct action via AT₁ receptor

leading to Ca²⁺-mediated

contraction.[12][19]

Rapid increase in systemic

vascular resistance and blood

pressure.

Aldosterone Secretion
Adrenal Cortex (Zona

Glomerulosa)

Stimulates synthesis and

release of aldosterone.[11][18]

Increased renal sodium (Na⁺)

and water reabsorption; K⁺

excretion.

Renal Fluid Retention Kidneys (Renal Tubules)
Increases Na⁺ reabsorption in

the proximal tubules.[12][25]

Increased blood volume and

pressure.

ADH Secretion Posterior Pituitary

Stimulates release of

antidiuretic hormone

(vasopressin).[18][26]

Increased water reabsorption

in the collecting ducts.

Thirst Stimulation Brain (Hypothalamus) Acts on thirst centers.[12][26]
Increased fluid intake,

contributing to blood volume.

Cellular Growth Heart, Vasculature

Activates growth-promoting

signaling pathways (e.g.,

MAPK).[19][21]

Contributes to cardiac and

vascular hypertrophy and

remodeling.

Note: The plasma half-life of Angiotensin II is very short, typically less than a minute, reflecting its role as a potent, rapidly

acting hormone.[11][27]

Chapter 6: Core Methodologies in Angiotensin Research
The characterization of Angiotensin II's function has relied on a variety of experimental techniques, from classic organ bath

experiments to modern immunoassays.

Protocol: Isolated Aortic Ring Bioassay for Vasoconstrictor Activity
This ex vivo protocol is a foundational method for quantifying the contractile effect of Angiotensin II on vascular smooth

muscle.

Objective: To measure the dose-dependent vasoconstriction induced by Valine-5-Angiotensin II in an isolated rat aortic ring.

Methodology:

Tissue Preparation:

Humanely euthanize a rat (e.g., Sprague Dawley) according to approved institutional protocols.
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Rapidly excise the thoracic aorta and place it in cold, oxygenated Krebs-Henseleit buffer.

Carefully clean the aorta of adhering fat and connective tissue.

Cut the aorta into rings approximately 2-3 mm in length. Causality: This preserves the circumferential orientation of the

smooth muscle cells, allowing for accurate measurement of contraction.

Mounting:

Suspend each aortic ring between two L-shaped stainless-steel hooks in an organ bath chamber containing Krebs-

Henseleit buffer.

Maintain the buffer at 37°C and continuously bubble with 95% O₂ / 5% CO₂. Causality: This maintains tissue viability by

providing oxygen, nutrients, and a stable physiological pH.

Connect the upper hook to an isometric force transducer, which is linked to a data acquisition system.

Equilibration and Viability Check:

Allow the rings to equilibrate for 60-90 minutes under a resting tension of ~2 grams. Causality: This allows the tissue to

stabilize and reach a consistent baseline tension.

Test tissue viability by inducing a contraction with a high concentration of potassium chloride (e.g., 60 mM KCl). A robust

contraction confirms the health of the smooth muscle.

Wash the tissue with fresh buffer until tension returns to baseline.

Dose-Response Curve Generation:

Once a stable baseline is re-established, add Valine-5-Angiotensin II to the organ bath in a cumulative, logarithmic

fashion (e.g., starting from 10⁻¹⁰ M to 10⁻⁶ M).

Allow the contractile response to stabilize at each concentration before adding the next dose.

Record the peak force (tension) generated at each concentration.

Data Analysis:

Express the contractile response at each concentration as a percentage of the maximum contraction achieved with KCl.

Plot the percentage contraction against the log concentration of Angiotensin II to generate a dose-response curve.

Calculate the EC₅₀ (the concentration that produces 50% of the maximal response) to quantify the potency of Angiotensin

II.

Caption: Experimental workflow for the isolated aortic ring bioassay.
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